Cas no 340041-95-4 (4-(1-Methylpiperidin-4-yl)butanal)

• Product Name: 4-(1-Methylpiperidin-4-yl)butanal
• CAS No: 340041-95-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5604374
• PubChem ID: 87601530
• Update Time: 2025-08-04

4-(1-Methylpiperidin-4-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 340041-95-4
• 4-(1-methylpiperidin-4-yl)butanal
• EN300-1767328
• SCHEMBL3956370
• 4-(1-Methylpiperidin-4-yl)butanal

• Inchi： 1S/C10H19NO/c1-11-7-5-10(6-8-11)4-2-3-9-12/h9-10H,2-8H2,1H3
• InChI Key： SHWNMQLSXXZEAC-UHFFFAOYSA-N
• SMILES： O=CCCCC1CCN(C)CC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(1-Methylpiperidin-4-yl)butanal

Comprehensive Overview of 4-(1-Methylpiperidin-4-yl)butanal (CAS No. 340041-95-4)

4-(1-Methylpiperidin-4-yl)butanal is a specialized organic compound with a molecular formula of C10H19NO. This compound features a unique structural combination of a piperidine ring and an aldehyde functional group, making it a valuable intermediate in pharmaceutical and chemical synthesis. Its CAS number, 340041-95-4, serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced applications.

The growing interest in piperidine derivatives like 4-(1-Methylpiperidin-4-yl)butanal stems from their versatility in drug discovery. Recent trends in AI-driven molecular design and green chemistry have amplified demand for such building blocks. Users frequently search for "synthesis of 4-(1-Methylpiperidin-4-yl)butanal" or "CAS 340041-95-4 applications," reflecting its relevance in modern organic chemistry. The compound's aldehyde moiety enables diverse reactions, including reductive amination and nucleophilic additions.

From a pharmacological perspective, this compound's structural features align with current research on central nervous system (CNS) therapeutics. Its 1-methylpiperidine component appears in numerous bioactive molecules targeting neurological pathways. Laboratories often inquire about "340041-95-4 solubility" or "4-(1-Methylpiperidin-4-yl)butanal stability," underscoring practical considerations for experimental use. The compound typically presents as a colorless to pale yellow liquid with characteristic amine-aldehyde interactions.

Industrial applications of CAS 340041-95-4 extend to flavor and fragrance development, where modified piperidine structures contribute to complex olfactory profiles. Analytical techniques like GC-MS and HPLC are commonly employed for quality verification. Environmental scientists have also explored its biodegradation pathways, responding to queries about "eco-friendly piperidine derivatives." Proper storage under inert atmosphere preserves its aldehyde functionality against oxidation.

Recent patent literature reveals innovative uses of 4-(1-Methylpiperidin-4-yl)butanal in catalysis and material science. Its dual functional groups enable participation in multicomponent reactions, a hot topic in "click chemistry" discussions. The compound's boiling point and vapor pressure data (frequently searched parameters) facilitate process optimization in continuous flow systems. Researchers emphasize its role in developing non-toxic synthetic routes aligned with OECD chemical safety guidelines.

Quality standards for 340041-95-4 require rigorous spectroscopic characterization, including NMR and IR analysis. Suppliers often provide technical documents addressing "4-(1-Methylpiperidin-4-yl)butanal purity testing" – a key concern for GMP-compliant production. The compound's logP value (a trending search term in ADMET prediction) suggests moderate lipophilicity, informing formulation strategies for drug delivery systems.

Emerging studies highlight the compound's potential in asymmetric synthesis, particularly for chiral amine production. This aligns with pharmaceutical industry demands for enantioselective catalysts. Safety data sheets emphasize standard organic laboratory precautions, with particular attention to its aldehyde reactivity. The scientific community continues investigating its structure-activity relationships through computational modeling and high-throughput screening platforms.

In conclusion, 4-(1-Methylpiperidin-4-yl)butanal (CAS 340041-95-4) represents a multifaceted chemical entity bridging medicinal chemistry and industrial applications. Its evolving role in sustainable synthesis and bioactive molecule design ensures continued relevance across scientific disciplines. Ongoing research addresses both fundamental properties and innovative applications of this piperidine-aldehyde hybrid compound.